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Compound of Interest

Compound Name: Calderasib

Cat. No.: B15610321 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of Calderasib
(MK-1084), a selective KRAS G12C inhibitor. The following procedural guidance is designed to

ensure the safe handling, use, and disposal of this potent compound in a laboratory setting.

Hazard Identification and General Precautions
While a specific Safety Data Sheet (SDS) for Calderasib is not publicly available, it is classified

as a potent, orally bioavailable KRAS G12C covalent inhibitor.[1] As with other potent small

molecule inhibitors, Calderasib should be handled with care to avoid exposure. The safety

profile of Calderasib has been evaluated in clinical trials, and like many antineoplastic agents,

it can cause adverse events.[2][3] Therefore, appropriate personal protective equipment (PPE)

and handling procedures are mandatory.

Personal Protective Equipment (PPE)
The following PPE is recommended for handling Calderasib in solid and solution forms. This

guidance is based on general best practices for handling potent research compounds and

hazardous drugs.
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PPE Category Item Specifications

Eye Protection Safety Goggles
Must be worn at all times when

handling Calderasib.

Hand Protection Nitrile Gloves

Double gloving is

recommended, especially

when handling stock solutions.

Body Protection Laboratory Coat

An impervious or chemically

resistant lab coat should be

worn.

Respiratory Protection N95 Respirator

Recommended when handling

the compound as a powder

outside of a certified chemical

fume hood or biological safety

cabinet.

Chemical and Physical Properties
A summary of the known quantitative data for Calderasib is provided below for easy reference.

Property Value

Molecular Formula C₃₂H₃₁ClF₂N₆O₄

Molecular Weight 637.08 g/mol [4]

CAS Number 2641216-67-1[4]

Appearance Solid

Solubility
Soluble in DMSO (100 mg/mL) and Ethanol (25

mg/mL). Insoluble in water.[4]

Storage and Stability
Proper storage is crucial to maintain the integrity of Calderasib.
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Form
Storage
Temperature

Duration Notes

Solid Powder -20°C 3 years[4]
Store in a dry, dark

place.

Stock Solution -80°C 1 year[4]

Aliquot to avoid

repeated freeze-thaw

cycles. Stored under

nitrogen.[5]

Stock Solution -20°C 1 month[4][5]

Aliquot to avoid

repeated freeze-thaw

cycles. Stored under

nitrogen.[5]

Experimental Protocols: Preparation of Stock
Solutions
This section provides a general methodology for the preparation of Calderasib stock solutions

for in vitro experiments based on its known solubility.

Objective: To prepare a high-concentration stock solution of Calderasib in a suitable solvent.

Materials:

Calderasib (MK-1084) solid powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, conical-bottom polypropylene tubes

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Analytical balance
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Procedure:

Pre-handling:

Don all required PPE as outlined in the table above.

Perform all weighing and solution preparation steps within a certified chemical fume hood

or a Class II Biosafety Cabinet.

Weighing:

Tare a sterile conical-bottom tube on a calibrated analytical balance.

Carefully weigh the desired amount of Calderasib powder into the tube. Record the exact

weight.

Solubilization:

Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the tube

containing the Calderasib powder to achieve the desired concentration (e.g., for a 10 mM

stock solution).

Cap the tube tightly.

Dissolution:

Vortex the solution until the Calderasib is completely dissolved. Gentle warming or

sonication may be used to aid dissolution if necessary. Visually inspect the solution to

ensure there are no visible particles.

Storage:

Aliquot the stock solution into smaller volumes in sterile polypropylene tubes to minimize

freeze-thaw cycles.

Label each aliquot clearly with the compound name, concentration, date of preparation,

and solvent.
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Store the aliquots at -80°C for long-term storage or -20°C for short-term storage as

specified in the storage table.

Safe Handling and Disposal Workflow
The following diagram illustrates the key steps for the safe handling and disposal of

Calderasib.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b15610321?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling & Use

Disposal

Don Appropriate PPE

Prepare Workspace in Fume Hood

Weigh Solid Calderasib

Dissolve in Appropriate Solvent

Aliquot Stock Solutions

Use in Experiments Store at Recommended Temperature

Collect Solid Waste (Gloves, Tubes) Collect Liquid Waste (Solutions)

Label Waste Containers

Arrange for Hazardous Waste Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Calderasib.
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Calderasib Mechanism of Action: KRAS G12C
Inhibition
Calderasib is a selective inhibitor of the KRAS G12C mutant protein. The following diagram

illustrates its role in the KRAS signaling pathway.
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Caption: Calderasib inhibits the active form of the KRAS G12C mutant protein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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